Cas no 2680663-88-9 (7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2680663-88-9
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5631880
• PubChem ID: 165915163
• Update Time: 2025-06-13

7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286652
• 2680663-88-9
• 7-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-6-oxaspiro[3.5]nonane-2-carboxylic acid
• 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C14H21NO5/c1-2-5-19-13(18)15-8-11-3-4-14(9-20-11)6-10(7-14)12(16)17/h2,10-11H,1,3-9H2,(H,15,18)(H,16,17)
• InChI Key： SOYLOFNLMGTWRE-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC=C)CCC2(C1)CC(C(=O)O)C2

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid

Recent Advances in the Study of 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2680663-88-9)

The compound 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2680663-88-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid. Researchers have developed a novel multi-step synthesis route that involves the use of advanced catalytic systems and protecting group strategies to achieve high yields and purity. The compound's spirocyclic structure and functional groups make it a promising scaffold for further derivatization and optimization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and selectivity profile.

The pharmacokinetic properties of 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid have also been investigated, with results indicating favorable absorption and distribution characteristics in preclinical models. However, challenges related to metabolic stability and clearance rates have been identified, necessitating further structural modifications to improve its drug-like properties.

In conclusion, 7-({(prop-2-en-1-yloxy)carbonylamino}methyl)-6-oxaspiro3.5nonane-2-carboxylic acid represents a promising candidate for further exploration in drug discovery. Its unique chemical structure and preliminary biological activities warrant additional research to fully exploit its therapeutic potential. Future studies should focus on optimizing its synthetic route, expanding its structure-activity relationship (SAR) profile, and evaluating its efficacy in relevant disease models.